Cas no 57556-04-4 (2-methyl-5-(propan-2-yl)thiophen-3(2H)-one)

• Product Name: 2-methyl-5-(propan-2-yl)thiophen-3(2H)-one
• CAS No: 57556-04-4
• MF: C₈H₁₂OS
• MW: 156.245281219482
• CID: 1605701
• PubChem ID: 143480
• Update Time: 2025-04-21

2-methyl-5-(propan-2-yl)thiophen-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(propan-2-yl)thiophen-3(2H)-one
• 3(2H)-Thiophenone, 2-methyl-5-(1-methylethyl)-
• 2-methyl-5-propan-2-ylthiophen-3-one
• 57556-04-4
• DTXSID20973126
• 3(2H)-Thiophenone,2-methyl-5-(1-methylethyl)-

• Inchi： 1S/C8H12OS/c1-5(2)8-4-7(9)6(3)10-8/h4-6H,1-3H3
• InChI Key： STHSYEFNGPMCRF-UHFFFAOYSA-N
• SMILES： S1C(C)C(C=C1C(C)C)=O

Computed Properties

• Exact Mass: 156.06096
• Monoisotopic Mass: 156.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.055
• Boiling Point: 233.6°C at 760 mmHg
• Flash Point: 100.8°C
• Refractive Index: 1.518
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous thioesters Vinylogous thioesters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous thioesters